Cas no 71463-82-6 (1,2-Benzenedicarboxylicacid, 1-(2-methylbutyl) 2-(phenylmethyl) ester)
71463-82-6 structure
Product Name:1,2-Benzenedicarboxylicacid, 1-(2-methylbutyl) 2-(phenylmethyl) ester
CAS No:71463-82-6
MF:C20H22O4
MW:326.386286258698
CID:575833
PubChem ID:21156018
Update Time:2025-04-19
1,2-Benzenedicarboxylicacid, 1-(2-methylbutyl) 2-(phenylmethyl) ester Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenedicarboxylicacid, 1-(2-methylbutyl) 2-(phenylmethyl) ester
- 1-O-benzyl 2-O-(2-methylbutyl) benzene-1,2-dicarboxylate
- Phthalic acid 1-(2-methylbutyl)2-(phenylmethyl) ester
- DTXSID00887898
- SCHEMBL16344862
- 71463-82-6
-
- Inchi: 1S/C20H22O4/c1-3-15(2)13-23-19(21)17-11-7-8-12-18(17)20(22)24-14-16-9-5-4-6-10-16/h4-12,15H,3,13-14H2,1-2H3
- InChI Key: ZRYUYMRIBIOSBD-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC=CC=1C(=O)OCC1C=CC=CC=1)=O)CC(C)CC
Computed Properties
- Exact Mass: 326.15186
- Monoisotopic Mass: 326.151809
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 9
- Complexity: 400
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 52.6
Experimental Properties
- Density: 1.116
- Boiling Point: 416.9°C at 760 mmHg
- Flash Point: 201.4°C
- Refractive Index: 1.547
- PSA: 52.6
1,2-Benzenedicarboxylicacid, 1-(2-methylbutyl) 2-(phenylmethyl) ester Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
71463-82-6 (1,2-Benzenedicarboxylicacid, 1-(2-methylbutyl) 2-(phenylmethyl) ester) Related Products
- 28553-12-0(Diisononyl phthalate)
- 84-74-2(Dibutyl phthalate)
- 84-75-3(Di-n-hexyl Phthalate)
- 84-77-5(Didecyl Phthalate (~90%))
- 26761-40-0(Diisodecyl Phthalate (mixture of branched chain isomers))
- 6422-86-2(Dioctyl Terepthalate)
- 27554-26-3(Diisooctyl phthalate)
- 94-46-2(Isopentyl benzoate)
- 117-81-7(Bis(2-ethylhexyl) phthalate)
- 85-68-7(Benzyl butyl phthalate)
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